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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589352

Despite a comprehensive search of scientific databases and chemical literature, detailed
protocols for the synthesis and purification of the compound identified as Forestine have not
been found. Similarly, information regarding its biological signaling pathways is not publicly
available at this time.

For researchers, scientists, and drug development professionals interested in this molecule,
this lack of published data presents a significant challenge. Typically, the synthesis of a novel
natural product or a designed molecule is followed by publications detailing the synthetic route,
purification methods, and subsequent biological evaluation. The absence of such information
for Forestine suggests several possibilities: the compound may be very recently discovered
and not yet published, it could be a proprietary molecule undergoing internal development
within a private entity, or the name "Forestine" may be a trivial name not yet linked to a publicly
disclosed chemical structure in scientific literature.

Chemical Identity of "Forrestine™

Public chemical databases provide minimal information on a compound referred to as
"Forrestine."

Compound Properties

A summary of the available data for a compound with the molecular formula Ca3H49NOa1s is
presented below.[1]
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Property Value
Molecular Formula Ca3H49NOa1s
Molecular Weight 867.8 g/mol

[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,2
5R)-19,21,22,24-tetraacetyloxy-20-
(acetyloxymethyl)-25-hydroxy-3,13,14,25-
tetramethyl-6,15-dioxo-2,5,16-trioxa-11-
azapentacyclo[15.7.1.0t , 20,03 , 2,07 ,

2] pentacosa-7(12),8,10-trien-18-yl] benzoate

IUPAC Name

Table 1: Physicochemical properties of a compound listed as Forrestine.[1]

Without established synthesis and purification protocols, researchers are left to devise potential
strategies based on the compound's structural features.

Hypothetical Synthesis and Purification Strategies

Given the complex polycyclic and heavily functionalized structure of the compound listed as
Forrestine, a total synthesis would likely be a significant undertaking. A hypothetical synthetic
approach would likely involve a convergent strategy, where different fragments of the molecule
are synthesized separately and then combined.

Potential Synthetic Workflow:
Caption: Hypothetical convergent synthesis workflow for a complex molecule like Forestine.
Purification Protocol Outline:

The purification of a complex molecule like the one identified as Forrestine would likely involve
multiple chromatographic steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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